Cas no 2228904-85-4 (1-(3-ethyloxetan-3-yl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(3-ethyloxetan-3-yl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2228904-85-4
• MF: C₉H₁₅F₂NO
• MW: 191.218309640884
• CID: 5924041
• PubChem ID: 165841567
• Update Time: 2025-06-08

1-(3-ethyloxetan-3-yl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethyloxetan-3-yl)-2,2-difluorocyclopropylmethanamine
• EN300-1949778
• [1-(3-ethyloxetan-3-yl)-2,2-difluorocyclopropyl]methanamine
• 2228904-85-4

• Inchi： 1S/C9H15F2NO/c1-2-7(5-13-6-7)8(4-12)3-9(8,10)11/h2-6,12H2,1H3
• InChI Key： NYYDPCBQPHTSBA-UHFFFAOYSA-N
• SMILES： FC1(CC1(CN)C1(CC)COC1)F

Computed Properties

• Exact Mass: 191.11217043g/mol
• Monoisotopic Mass: 191.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3-ethyloxetan-3-yl)-2,2-difluorocyclopropylmethanamine

Comprehensive Overview of 1-(3-ethyloxetan-3-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228904-85-4)

The compound 1-(3-ethyloxetan-3-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228904-85-4) is a specialized organic molecule featuring a unique combination of an oxetane ring and a difluorocyclopropyl moiety. This structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for novel bioactive compounds. The presence of the ethyloxetan group enhances solubility and metabolic stability, while the difluorocyclopropyl unit contributes to conformational rigidity and lipophilicity, making it a valuable scaffold for drug discovery.

Recent trends in medicinal chemistry highlight the growing demand for fluorinated cyclopropane derivatives, as they are known to improve pharmacokinetic properties. Researchers are particularly interested in how 1-(3-ethyloxetan-3-yl)-2,2-difluorocyclopropylmethanamine can be utilized in the synthesis of protease inhibitors or kinase modulators, which are pivotal in treating diseases like cancer and inflammatory disorders. The compound's amine functionality also allows for further derivatization, enabling the creation of libraries for high-throughput screening.

From an industrial perspective, the scalability of 2228904-85-4 is a critical factor. Innovations in green chemistry have led to more efficient synthetic routes, reducing environmental impact while maintaining high yields. This aligns with the global push for sustainable manufacturing practices, a topic frequently searched in scientific and regulatory databases. Companies are increasingly adopting flow chemistry and catalytic methods to produce such intermediates, addressing both cost and safety concerns.

In agrochemical applications, the difluorocyclopropyl segment of 1-(3-ethyloxetan-3-yl)-2,2-difluorocyclopropylmethanamine has shown promise in developing next-generation pesticides with lower toxicity profiles. This resonates with current consumer demands for eco-friendly crop protection solutions. Regulatory agencies are also focusing on fluorine-containing compounds due to their targeted activity and reduced environmental persistence, making this compound a subject of extensive patent filings.

The analytical characterization of CAS No. 2228904-85-4 involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its purity and stereochemistry. These methods are frequently discussed in academic forums and industry webinars, reflecting their importance in quality control. Additionally, computational modeling studies predict the compound's interaction with biological targets, a hot topic in AI-driven drug design platforms.

As the scientific community continues to explore 1-(3-ethyloxetan-3-yl)-2,2-difluorocyclopropylmethanamine, its potential extends beyond traditional applications. For instance, materials science researchers are investigating its use in polymer coatings with enhanced durability, leveraging the oxetane ring's reactivity. Such interdisciplinary relevance ensures that this compound remains at the forefront of innovation, meeting diverse industrial and academic needs.